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chloride

Cat. No.: B1350649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Cyano-4-fluorobenzenesulfonyl chloride is a valuable and versatile building block in

modern organic and medicinal chemistry. Its unique trifunctional nature, featuring a reactive

sulfonyl chloride, an electron-withdrawing cyano group, and a fluorine atom, makes it an

attractive starting material for the synthesis of a diverse array of complex molecules,

particularly in the realm of drug discovery. This technical guide provides an in-depth overview

of its properties, synthesis, and applications, with a focus on its role in the development of

targeted therapeutics.

Synonyms and Chemical Identifiers
For clarity and comprehensive database searching, a list of synonyms and key chemical

identifiers for 3-Cyano-4-fluorobenzenesulfonyl chloride is provided below.
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Identifier Type Value

Systematic Name 3-Cyano-4-fluorobenzenesulfonyl chloride

CAS Number 351003-23-1[1]

Molecular Formula C₇H₃ClFNO₂S[1]

Molecular Weight 219.62 g/mol [1]

Synonym 1 4-Fluoro-3-cyanobenzenesulfonyl chloride[1]

Synonym 2 3-cyano-4-fluorobenzene-1-sulfonyl chloride

Synonym 3 5-(chlorosulfonyl)-2-fluorobenzenecarbonitrile

Synonym 4 3-Cyano-4-Fluoro-benzenesulfonyl chloride

Physicochemical Properties
A summary of the key physicochemical properties of 3-Cyano-4-fluorobenzenesulfonyl
chloride is presented in the table below.

Property Value Reference

Appearance
White to off-white crystalline

solid

Melting Point 67-70 °C [1]

Boiling Point Not available

Solubility
Reacts with water. Soluble in

many organic solvents.

Applications in Organic Synthesis
3-Cyano-4-fluorobenzenesulfonyl chloride is a key intermediate in the synthesis of various

organic compounds, primarily through the reaction of its sulfonyl chloride group.

Sulfonamide Synthesis
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The most prominent application of 3-Cyano-4-fluorobenzenesulfonyl chloride is in the

synthesis of sulfonamides. The sulfonyl chloride moiety readily reacts with primary and

secondary amines to form stable sulfonamide linkages. This reaction is fundamental in

medicinal chemistry as the sulfonamide group is a common pharmacophore in a wide range of

therapeutic agents.

Role in Drug Discovery: Inhibition of MAPKAP-K2
Recent research has highlighted the potential of compounds derived from 3-Cyano-4-
fluorobenzenesulfonyl chloride as inhibitors of Mitogen-Activated Protein Kinase-Activated

Protein Kinase 2 (MAPKAP-K2 or MK2). MAPKAP-K2 is a serine/threonine kinase that plays a

crucial role in inflammatory responses.[2][3]

The MAPKAP-K2 Signaling Pathway
The p38 MAPK signaling pathway is activated by various cellular stresses and inflammatory

stimuli.[2] Upon activation, p38 MAPK phosphorylates and activates MAPKAP-K2.[4] Activated

MAPKAP-K2, in turn, phosphorylates downstream targets, including tristetraprolin (TTP),

leading to the stabilization of mRNAs encoding pro-inflammatory cytokines such as TNF-α and

IL-6.[3] By inhibiting MAPKAP-K2, the production of these inflammatory mediators can be

suppressed, offering a promising therapeutic strategy for a range of inflammatory diseases,

including rheumatoid arthritis and inflammatory bowel disease.

Below is a diagram illustrating the simplified p38/MAPKAP-K2 signaling pathway.
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Caption: Simplified p38/MAPKAP-K2 signaling pathway and the point of intervention for

inhibitors.

Experimental Protocols
A general experimental protocol for the synthesis of a sulfonamide using 3-Cyano-4-
fluorobenzenesulfonyl chloride is provided below. This serves as a template that can be

adapted for specific amine substrates.

General Procedure for Sulfonamide Synthesis
Materials:

3-Cyano-4-fluorobenzenesulfonyl chloride

Amine of interest

Anhydrous aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

Tertiary amine base (e.g., Triethylamine, Diisopropylethylamine)

Standard laboratory glassware and stirring equipment
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Purification supplies (e.g., Silica gel for chromatography)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and

under an inert atmosphere (e.g., nitrogen or argon), dissolve the amine of interest (1.0

equivalent) and the tertiary amine base (1.1-1.5 equivalents) in the chosen anhydrous

solvent.

Addition of Sulfonyl Chloride: To the stirred solution, add a solution of 3-Cyano-4-
fluorobenzenesulfonyl chloride (1.0-1.2 equivalents) in the same anhydrous solvent

dropwise at 0 °C.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-24 hours,

monitoring the progress by an appropriate method (e.g., Thin Layer Chromatography or LC-

MS).

Work-up: Upon completion, quench the reaction with water or a dilute aqueous acid solution.

Separate the organic layer, and extract the aqueous layer with the organic solvent. Combine

the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium

sulfate, filter, and concentrate under reduced pressure.

Purification: Purify the crude product by a suitable method, such as flash column

chromatography on silica gel, to yield the desired sulfonamide.

The following diagram outlines the general experimental workflow for the synthesis of

sulfonamides from 3-Cyano-4-fluorobenzenesulfonyl chloride.
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Caption: General experimental workflow for sulfonamide synthesis.

Conclusion
3-Cyano-4-fluorobenzenesulfonyl chloride is a powerful and versatile reagent for the

synthesis of complex organic molecules with significant potential in drug discovery. Its utility in

the construction of sulfonamide-containing compounds, particularly those targeting key
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signaling pathways like the MAPKAP-K2 pathway, underscores its importance for researchers

and scientists in the pharmaceutical industry. The experimental protocols and workflows

provided in this guide offer a solid foundation for the utilization of this valuable chemical entity

in the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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